An In-depth Technical Guide to 5-Bromo-2-(cyclopropylmethoxy)pyridine (CAS 494772-02-0)
An In-depth Technical Guide to 5-Bromo-2-(cyclopropylmethoxy)pyridine (CAS 494772-02-0)
For Researchers, Scientists, and Drug Development Professionals
Abstract
5-Bromo-2-(cyclopropylmethoxy)pyridine is a key heterocyclic building block of significant interest in medicinal chemistry and drug discovery. Its structural features, combining a reactive brominated pyridine core with a cyclopropylmethoxy moiety, make it a valuable precursor for the synthesis of complex molecular architectures, particularly in the burgeoning field of targeted protein degradation. This technical guide provides a comprehensive overview of the available data on 5-Bromo-2-(cyclopropylmethoxy)pyridine, including its physicochemical properties, a detailed synthesis protocol, and its prominent application as a foundational element in the construction of Proteolysis Targeting Chimeras (PROTACs). The information presented herein is intended to support researchers in the effective utilization of this versatile compound in their scientific endeavors.
Core Compound Properties
Table 1: Physicochemical Properties of 5-Bromo-2-(cyclopropylmethoxy)pyridine
| Property | Value | Source |
| CAS Number | 494772-02-0 | [1] |
| Molecular Formula | C₉H₁₀BrNO | [1] |
| Molecular Weight | 228.1 g/mol | [1] |
| Appearance | Off-white to light yellow powder | - |
| Purity | ≥98% (typical) | [1] |
| Storage | Room temperature, sealed in a dry environment | [1] |
| Predicted Boiling Point | 286.9 ± 20.0 °C | [2] |
| Predicted Density | 1.361 ± 0.06 g/cm³ | [2] |
Synthesis Methodology
The synthesis of 5-Bromo-2-(cyclopropylmethoxy)pyridine is typically achieved through a Williamson ether synthesis. This well-established reaction involves the nucleophilic substitution of a halide by an alkoxide. In this specific synthesis, the sodium salt of 5-bromo-2-hydroxypyridine is reacted with (bromomethyl)cyclopropane.
Experimental Protocol: Williamson Ether Synthesis
This protocol outlines a representative procedure for the synthesis of 5-Bromo-2-(cyclopropylmethoxy)pyridine.
Materials:
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5-Bromo-2-hydroxypyridine
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Sodium hydride (NaH)
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(Bromomethyl)cyclopropane
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Anhydrous N,N-Dimethylformamide (DMF)
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Diethyl ether
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Saturated aqueous ammonium chloride (NH₄Cl) solution
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Brine
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Anhydrous magnesium sulfate (MgSO₄)
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Round-bottom flask
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Magnetic stirrer
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Addition funnel
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Inert atmosphere setup (e.g., nitrogen or argon)
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Standard laboratory glassware for workup and purification
Procedure:
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Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 5-bromo-2-hydroxypyridine and anhydrous DMF. Stir the mixture until the starting material is fully dissolved.
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Deprotonation: Cool the solution to 0 °C using an ice bath. Slowly add sodium hydride (60% dispersion in mineral oil) portion-wise to the stirred solution. Allow the reaction mixture to stir at 0 °C for 30 minutes, during which time the sodium salt of 5-bromo-2-hydroxypyridine will form.
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Alkylation: In a separate flask, prepare a solution of (bromomethyl)cyclopropane in a small amount of anhydrous DMF. Add this solution dropwise to the reaction mixture at 0 °C using an addition funnel.
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Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.
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Workup:
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Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.
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Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volumes).
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Combine the organic layers and wash with water and then with brine.
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Dry the organic layer over anhydrous magnesium sulfate.
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Purification:
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Filter off the drying agent.
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Concentrate the filtrate under reduced pressure to obtain the crude product.
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Purify the crude product by flash column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield 5-Bromo-2-(cyclopropylmethoxy)pyridine as an off-white to light yellow powder.
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Spectroscopic Data
While specific experimental spectra for 5-Bromo-2-(cyclopropylmethoxy)pyridine are not widely published, the expected spectroscopic characteristics can be inferred from the analysis of closely related structures.
¹H NMR Spectroscopy
The proton NMR spectrum is expected to show characteristic signals for the pyridine ring protons, the cyclopropyl protons, and the methylene protons of the methoxy bridge. The pyridine protons will appear in the aromatic region, with their chemical shifts and coupling constants influenced by the bromo and cyclopropylmethoxy substituents. The cyclopropyl protons will exhibit complex multiplets in the aliphatic region, and the methylene protons will appear as a doublet.
¹³C NMR Spectroscopy
The carbon NMR spectrum will display distinct signals for each of the nine carbon atoms in the molecule. The chemical shifts will be indicative of the electronic environment of each carbon, with the carbons of the pyridine ring appearing in the downfield region and the aliphatic carbons of the cyclopropyl and methylene groups appearing in the upfield region.
Infrared (IR) Spectroscopy
The IR spectrum will feature characteristic absorption bands corresponding to the various functional groups present in the molecule. Key expected vibrations include C-H stretching from the aromatic and aliphatic components, C=C and C=N stretching from the pyridine ring, and C-O stretching from the ether linkage.
Mass Spectrometry (MS)
The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (228.1 g/mol ). The isotopic pattern of the molecular ion will be characteristic of a molecule containing one bromine atom (approximately equal intensity for M and M+2 peaks).
Application in PROTAC Drug Development
5-Bromo-2-(cyclopropylmethoxy)pyridine is a valuable building block in the synthesis of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that induce the degradation of specific target proteins by hijacking the cell's ubiquitin-proteasome system.
Role as a PROTAC Linker Precursor
The bromine atom on the pyridine ring serves as a versatile handle for further chemical modifications, typically through palladium-catalyzed cross-coupling reactions such as the Suzuki or Sonogashira couplings. This allows for the attachment of a linker, which is a crucial component of the PROTAC molecule that connects the target protein-binding ligand to the E3 ligase-binding ligand.
Experimental Workflow: PROTAC Synthesis
The general workflow for incorporating 5-Bromo-2-(cyclopropylmethoxy)pyridine into a PROTAC involves a multi-step synthesis.
Caption: PROTAC Synthesis Workflow.
Signaling Pathway: PROTAC-Mediated Protein Degradation
Once synthesized, the PROTAC molecule containing the 5-Bromo-2-(cyclopropylmethoxy)pyridine-derived fragment facilitates the degradation of a target protein through the ubiquitin-proteasome pathway.
Caption: PROTAC-Mediated Degradation.
Conclusion
5-Bromo-2-(cyclopropylmethoxy)pyridine is a strategically important building block for the synthesis of complex organic molecules, with a particularly prominent role in the development of PROTACs for targeted protein degradation. Its versatile reactivity, stemming from the presence of a modifiable bromine atom on the pyridine ring, allows for its incorporation into diverse molecular scaffolds. This technical guide consolidates the available information on its properties, synthesis, and application, providing a valuable resource for researchers in the fields of medicinal chemistry and drug discovery. Further experimental validation of its physicochemical properties and detailed spectroscopic characterization will undoubtedly enhance its utility and accelerate its application in the development of novel therapeutics.
